Cas no 608492-88-2 (2-methyl-N-{4-(3-methylpiperidin-1-yl)sulfonylphenyl}benzamide)

• Product Name: 2-methyl-N-{4-(3-methylpiperidin-1-yl)sulfonylphenyl}benzamide
• CAS No: 608492-88-2
• MF: C₂₀H₂₄N₂O₃S
• MW: 372.481163978577
• CID: 6321435
• PubChem ID: 2926009
• Update Time: 2025-06-24

2-methyl-N-{4-(3-methylpiperidin-1-yl)sulfonylphenyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N-{4-(3-methylpiperidin-1-yl)sulfonylphenyl}benzamide
• 2-methyl-N-{4-[(3-methylpiperidin-1-yl)sulfonyl]phenyl}benzamide
• 2-methyl-N-[4-(3-methylpiperidin-1-yl)sulfonylphenyl]benzamide
• AKOS016064613
• F1673-1203
• 608492-88-2
• 2-methyl-N-(4-((3-methylpiperidin-1-yl)sulfonyl)phenyl)benzamide
• AKOS000527037

• Inchi： 1S/C20H24N2O3S/c1-15-6-5-13-22(14-15)26(24,25)18-11-9-17(10-12-18)21-20(23)19-8-4-3-7-16(19)2/h3-4,7-12,15H,5-6,13-14H2,1-2H3,(H,21,23)
• InChI Key： BLQAVVJMXJDTHM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C1C=CC=CC=1C)=O)(N1CCCC(C)C1)(=O)=O

Computed Properties

• Exact Mass: 372.15076381g/mol
• Monoisotopic Mass: 372.15076381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 74.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-methyl-N-{4-(3-methylpiperidin-1-yl)sulfonylphenyl}benzamide

Introduction to 2-methyl-N-{4-(3-methylpiperidin-1-yl)sulfonylphenyl}benzamide (CAS No. 608492-88-2)

2-methyl-N-{4-(3-methylpiperidin-1-yl)sulfonylphenyl}benzamide, with the CAS number 608492-88-2, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzamide moiety and a sulfonylphenyl group substituted with a 3-methylpiperidine ring. These structural elements contribute to its potential therapeutic applications, particularly in the treatment of various diseases and conditions.

The chemical structure of 2-methyl-N-{4-(3-methylpiperidin-1-yl)sulfonylphenyl}benzamide can be represented as follows: C₁₉H₂₄N₂O₃S. The presence of the benzamide functional group and the sulfonylphenyl moiety imparts specific pharmacological properties to this compound. The 3-methylpiperidine ring, in particular, plays a crucial role in modulating its biological activity and selectivity.

In recent years, 2-methyl-N-{4-(3-methylpiperidin-1-yl)sulfonylphenyl}benzamide has been extensively studied for its potential as a therapeutic agent. One of the key areas of research has been its activity as a selective serotonin reuptake inhibitor (SSRI). SSRIs are widely used in the treatment of depression, anxiety disorders, and other psychiatric conditions. Studies have shown that 2-methyl-N-{4-(3-methylpiperidin-1-yl)sulfonylphenyl}benzamide exhibits potent SSRI activity, making it a promising candidate for further development in this area.

Beyond its SSRI properties, 2-methyl-N-{4-(3-methylpiperidin-1-yl)sulfonylphenyl}benzamide has also been investigated for its potential anti-inflammatory effects. Inflammation is a key factor in many chronic diseases, including arthritis, cardiovascular diseases, and neurodegenerative disorders. Preclinical studies have demonstrated that this compound can effectively reduce inflammatory markers and alleviate symptoms in animal models of inflammation. These findings suggest that 2-methyl-N-{4-(3-methylpiperidin-1-yl)sulfonylphenyl}benzamide may have broad therapeutic applications beyond psychiatric disorders.

The pharmacokinetic properties of 2-methyl-N-{4-(3-methylpiperidin-1-yl)sulfonylphenyl}benzamide have also been studied in detail. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed following oral administration and has good bioavailability. It is metabolized primarily by the liver and excreted through the kidneys. These characteristics make it suitable for oral dosing regimens in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-methyl-N-{4-(3-methylpiperidin-1-yl)sulfonylphenyl}benzamide. Early results from phase I trials have indicated that it is well-tolerated by patients with minimal side effects. Phase II trials are expected to provide more detailed insights into its therapeutic potential and optimal dosing strategies.

In addition to its therapeutic applications, 2-methyl-N-{4-(3-methylpiperidin-1-yl)sulfonylphenyl}benzamide has also been explored for its use as a research tool in academic and industrial laboratories. Its unique chemical structure makes it valuable for studying receptor-ligand interactions and developing new drug candidates. Researchers have used this compound to gain insights into the mechanisms underlying various biological processes, contributing to the advancement of scientific knowledge in the field.

The synthesis of 2-methyl-N-{4-(3-methylpiperidin-1-yl)sulfonylphenyl}benzamide involves several well-established chemical reactions. The key steps include the formation of the sulfonylphenyl intermediate followed by coupling with the 3-methylpiperidine ring and finally the introduction of the benzamide moiety. These reactions can be carried out under mild conditions using readily available reagents, making the synthesis process scalable for industrial production.

In conclusion, 2-methyl-N-{4-(3-methylpiperidin-1-yl)sulfonylphenyl}benzamide (CAS No. 608492-88-2) is a promising compound with a wide range of potential applications in both therapeutic and research settings. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development. Ongoing research and clinical trials will continue to elucidate its full potential, contributing to advancements in medicinal chemistry and pharmaceutical science.